Ethyl 2-isobutylthiazole-4-carboxylate
Overview
Description
Ethyl 2-isobutylthiazole-4-carboxylate, also known as EITC, is an organic compound that is used as a reagent in various scientific research applications. It is an isothiocyanate-based reagent that can be used to synthesize a range of compounds and has been widely used in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Ethyl Carbamate in Foods and Beverages
Ethyl carbamate (urethane), structurally related to Ethyl 2-isobutylthiazole-4-carboxylate through the ethyl ester group, is found at low levels in many fermented foods and beverages. It is genotoxic and carcinogenic in various species. Ethyl carbamate's presence in food and beverages, particularly distilled spirits, has raised health concerns, leading to research on its formation mechanisms and potential risks. This compound's study underscores the importance of monitoring and understanding the health implications of chemical constituents in consumables (Weber & Sharypov, 2009).
Semisynthetic Resorbable Materials from Hyaluronan Esterification
Research on biocompatible, degradable materials has led to the development of modified natural polymers, such as hyaluronan derivatives obtained through partial or total esterification. These materials, including ethyl and benzyl hyaluronan esters, show promise for various clinical applications due to their biocompatibility and varied biological properties. This line of research illustrates the potential of chemically modified compounds in creating new materials for medical and biotechnological applications (Campoccia et al., 1998).
Antioxidant and Anti-inflammatory Agents from Thiazole Derivatives
Thiazole derivatives, which share structural similarities with Ethyl 2-isobutylthiazole-4-carboxylate, have been investigated for their biological and medicinal properties. Research focusing on the synthesis and pharmacological evaluation of benzofused thiazole derivatives has revealed their potential as antioxidant and anti-inflammatory agents. This demonstrates the chemical versatility of thiazole derivatives in drug development and the potential for Ethyl 2-isobutylthiazole-4-carboxylate to serve similar functions (Raut et al., 2020).
properties
IUPAC Name |
ethyl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate | |
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InChI |
InChI=1S/C10H15NO2S/c1-4-13-10(12)8-6-14-9(11-8)5-7(2)3/h6-7H,4-5H2,1-3H3 | |
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InChI Key |
DIJHMSPHFZFWJS-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC(=O)C1=CSC(=N1)CC(C)C | |
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Molecular Formula |
C10H15NO2S | |
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Molecular Weight |
213.30 g/mol | |
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Synthesis routes and methods
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